1-(methylsulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H18N4O3S2/c1-24(21,22)19-8-2-3-12(9-19)14(20)18-15-17-13(10-23-15)11-4-6-16-7-5-11/h4-7,10,12H,2-3,8-9H2,1H3,(H,17,18,20)
• InChI Key: CUKLJROUGFLZAV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C(=O)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C15H18N4O3S2
• Molecular Weight: 366.5 g/mol

Description

1-(methylsulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)piperidine-3-carboxamide, also known as MPTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPTP is a piperidine-based compound that has a thiazole ring and a pyridine ring attached to it. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Applications in Organic Synthesis and Drug Development

• Chiral Sulfinamides in Asymmetric Synthesis : Chiral sulfinamides, closely related to the query compound, are pivotal in the stereoselective synthesis of amines and their derivatives. They have been extensively utilized for asymmetric N-heterocycle synthesis, providing access to piperidines, pyrrolidines, azetidines, and their derivatives, which are crucial for natural products and therapeutics (Philip et al., 2020).
• Heterocyclic Compounds as CNS Drug Precursors : Heterocycles with nitrogen, sulfur, and oxygen atoms form a significant class of compounds with central nervous system (CNS) activity. The structural motif of the query compound suggests its potential in the synthesis of novel CNS drugs (Saganuwan, 2017).

Environmental and Toxicological Studies

• Degradation of Polyfluoroalkyl Chemicals : Research on the microbial degradation of polyfluoroalkyl chemicals (related to sulfonamide structures) highlights the environmental fate of persistent pollutants, suggesting that derivatives of the query compound could be explored for their environmental persistence and degradation pathways (Liu & Avendaño, 2013).
• Bioaccumulative Properties of Sulfonamides : Studies on the bioaccumulation of sulfonamide derivatives in environmental matrices can provide insights into the environmental impact and safety profile of related compounds (Conder et al., 2008).

Biomedical Applications

• Sulfonamide Derivatives as Pharmaceuticals : Sulfonamide moieties are present in many clinically used drugs, suggesting that derivatives of the query compound could have pharmaceutical applications, including as diuretics, carbonic anhydrase inhibitors, and antiepileptics (Carta et al., 2012).